![molecular formula C20H15BrN4O2S2 B2938460 (Z)-N-(4-bromophenyl)-2-(4-oxo-3-phenyl-2-(thiazol-2-ylimino)thiazolidin-5-yl)acetamide CAS No. 500203-03-2](/img/structure/B2938460.png)
(Z)-N-(4-bromophenyl)-2-(4-oxo-3-phenyl-2-(thiazol-2-ylimino)thiazolidin-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-N-(4-bromophenyl)-2-(4-oxo-3-phenyl-2-(thiazol-2-ylimino)thiazolidin-5-yl)acetamide is a useful research compound. Its molecular formula is C20H15BrN4O2S2 and its molecular weight is 487.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structures and Synthesis Approaches
Crystal Structure Analysis : Research on related (oxothiazolidin-2-ylidene)acetamides, including compounds with similar core structures, has led to the elucidation of their crystal structures. These studies provide foundational knowledge for understanding the compound's chemical behavior and potential for further modification (Galushchinskiy et al., 2017).
Synthesis of Thiazolidinone Derivatives : Efforts to synthesize new thiazolidin-4-one derivatives, including those similar in structure to the compound , have focused on their potential antimicrobial properties. These synthetic pathways are crucial for developing compounds with specific biological activities (Baviskar et al., 2013).
Antimicrobial Applications
Antimicrobial Potential : Several studies have explored the antimicrobial efficacy of thiazolidinone derivatives. These compounds have been synthesized and tested against various bacterial and fungal strains, demonstrating significant antimicrobial activities. This research underscores the potential of thiazolidinone compounds, including derivatives of the compound in focus, in contributing to the development of new antimicrobial agents (Gul et al., 2017).
Antifibrotic and Anticancer Properties
Exploring Antifibrotic and Anticancer Activities : The antifibrotic and anticancer activities of amino(imino)thiazolidinone derivatives have been investigated, revealing that certain derivatives demonstrate significant activities. These findings suggest the potential therapeutic applications of thiazolidinone derivatives in treating fibrosis and cancer, highlighting the compound's relevance beyond its antimicrobial properties (Kaminskyy et al., 2016).
properties
IUPAC Name |
N-(4-bromophenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(1,3-thiazol-2-ylimino)-1,3-thiazolidin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15BrN4O2S2/c21-13-6-8-14(9-7-13)23-17(26)12-16-18(27)25(15-4-2-1-3-5-15)20(29-16)24-19-22-10-11-28-19/h1-11,16H,12H2,(H,23,26)/b24-20- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REXIYBZKTCPYOE-GFMRDNFCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C(SC2=NC3=NC=CS3)CC(=O)NC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N\2C(=O)C(S/C2=N\C3=NC=CS3)CC(=O)NC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15BrN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.